Cas no 24959-81-7 (Caffeic Acid 3-beta-D-Glucoside)

• Product Name: Caffeic Acid 3-beta-D-Glucoside
• CAS No: 24959-81-7
• MF: C₁₅H₁₈O₉
• MW: 342.298025608063
• CID: 287961
• Update Time: 2025-04-19

Caffeic Acid 3-beta-D-Glucoside Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-
• Caffeic Acid 3-β-D-Glucoside
• CAFFEIC ACID 3-ß-D-GLUCOSIDE
• (E)-3-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoic acid
• Caffeic Acid 3-beta-D-Glucoside

• Inchi： 1S/C15H18O9/c16-6-10-12(20)13(21)14(22)15(24-10)23-9-5-7(1-3-8(9)17)2-4-11(18)19/h1-5,10,12-17,20-22H,6H2,(H,18,19)/b4-2+/t10-,12-,13+,14-,15-/m1/s1
• InChI Key： QOPSZFXPZWQLOG-VHCZEJTMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC=C(/C=C/C(=O)O)C=1)O

Computed Properties

• Exact Mass: 342.09500
• Monoisotopic Mass: 342.095082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 157

Experimental Properties

• Density: 1.625
• Boiling Point: 655°Cat760mmHg
• Flash Point: 244°C
• Refractive Index: 1.699
• PSA: 156.91000
• LogP: -1.33130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides